![molecular formula C19H12N4O2S2 B2408906 N-(7-methylbenzo[1,2-d:3,4-d']bis(thiazole)-2-yl)-5-phenylisoxazole-3-carboxamide CAS No. 1207000-85-8](/img/structure/B2408906.png)
N-(7-methylbenzo[1,2-d:3,4-d']bis(thiazole)-2-yl)-5-phenylisoxazole-3-carboxamide
Overview
Description
This compound is a complex organic molecule that contains several heterocyclic rings, including two thiazole rings and an isoxazole ring. Thiazoles are aromatic rings that contain a nitrogen atom and a sulfur atom, while isoxazoles contain a nitrogen atom and an oxygen atom .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the thiazole and isoxazole rings, along with a phenyl ring and an amide group. The presence of these functional groups would likely confer specific chemical properties to the molecule .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, thiazole derivatives have been shown to exhibit cytotoxic activities, particularly against cancer cell lines .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of the aromatic rings would likely make the compound relatively stable and possibly planar. The amide group could participate in hydrogen bonding, affecting the compound’s solubility .Scientific Research Applications
- The compound’s structure may serve as a scaffold for designing novel drugs with diverse biological effects .
- The unique properties of thiophene derivatives contribute to their effectiveness in electronic devices .
- Their ability to protect metal surfaces from corrosion makes them valuable in various applications .
- Notably, suprofen (with a 2-substituted thiophene framework) serves as a nonsteroidal anti-inflammatory drug, while articaine (a 2,3,4-trisubstituent thiophene) acts as a voltage-gated sodium channel blocker and dental anesthetic .
Medicinal Chemistry and Drug Development
Organic Semiconductors and Electronics
Corrosion Inhibition
Pharmacological Properties
Synthetic Methods
Future Directions
The study of thiazole derivatives is an active area of research, particularly in the field of medicinal chemistry. These compounds have shown a wide range of biological activities, including antimicrobial, antiviral, anti-diabetic, and antitumor activities . Therefore, the compound you mentioned could potentially be of interest in these areas.
properties
IUPAC Name |
N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)-5-phenyl-1,2-oxazole-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12N4O2S2/c1-10-20-16-15(26-10)8-7-12-17(16)27-19(21-12)22-18(24)13-9-14(25-23-13)11-5-3-2-4-6-11/h2-9H,1H3,(H,21,22,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIEPOMPIKYVWTG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=CC3=C2SC(=N3)NC(=O)C4=NOC(=C4)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12N4O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(7-methylbenzo[1,2-d:3,4-d']bis(thiazole)-2-yl)-5-phenylisoxazole-3-carboxamide | |
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